Cas no 14529-09-0 (Phosphonium,methylenebis[triphenyl-, dibromide (8CI,9CI))

Phosphonium,methylenebis[triphenyl-, dibromide (8CI,9CI) structure
14529-09-0 structure
Product Name:Phosphonium,methylenebis[triphenyl-, dibromide (8CI,9CI)
CAS No:14529-09-0
MF:C37H32BrP2
MW:618.501510620117
CID:161789
PubChem ID:54603347
Update Time:2025-04-19

Phosphonium,methylenebis[triphenyl-, dibromide (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, methylenebis(triphenylbromide)
    • NSC-74742
    • 14529-09-0
    • NSC74742
    • Phosphonium,methylenebis[triphenyl-, dibromide (8CI,9CI)
    • Inchi: 1S/C37H32P2.BrH/c1-7-19-32(20-8-1)38(33-21-9-2-10-22-33,34-23-11-3-12-24-34)31-39(35-25-13-4-14-26-35,36-27-15-5-16-28-36)37-29-17-6-18-30-37;/h1-30H,31H2;1H/q+2;/p-1
    • InChI Key: XGMHNRSKAZLLMC-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 538.19816
  • Monoisotopic Mass: 617.11626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 8
  • Complexity: 544
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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